Cas no 114897-85-7 ((4-Benzyl-1-oxophthalazin-2(1H)-yl)acetic Acid)

(4-Benzyl-1-oxophthalazin-2(1H)-yl)acetic Acid structure
114897-85-7 structure
Product Name:(4-Benzyl-1-oxophthalazin-2(1H)-yl)acetic Acid
CAS No:114897-85-7
MF:C17H14N2O3
MW:294.304664134979
MDL:MFCD00406072
CID:1004757
PubChem ID:646907
Update Time:2025-04-20

(4-Benzyl-1-oxophthalazin-2(1H)-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Benzyl-1-oxophthalazin-2(1H)-yl)acetic acid
    • CHEMBRDG-BB 4400193
    • (4-BENZYL-1-OXOPHTHALAZIN-2(1H)-YL)ACETIC ACID
    • (4-benzyl-1-oxophthalazin-2(1H)-yl)acetic acid(SALTDATA: FREE)
    • (4-Benzyl-1-oxo-1 H -phthalazin-2-yl)-acetic acid
    • (4-Benzyl-1-oxo-1H-phthalazin-2-yl)acetic acid
    • 2-(4-benzyl-1-oxophthalazin-2-yl)acetic acid
    • AC1LDEPG
    • AC1Q75WF
    • Oprea1_239076
    • Oprea1_434658
    • CHEMBL1563878
    • (4-Benzyl-1-oxo-1H-phthalazin-2-yl)-acetic acid
    • DTXSID70349433
    • CS-0364569
    • SMR000011294
    • A907381
    • 114897-85-7
    • 2-(4-Benzyl-1-oxophthalazin-2(1H)-yl)aceticacid
    • HMS2499K12
    • STK371514
    • (4-Benzyl-1-oxo-2(1H)-phthalazinyl)acetic acid
    • DB-312601
    • MLS000070663
    • AKOS000605469
    • (4-benzyl-1-oxophthalazin-2-yl)acetic acid
    • WAY-298091
    • (4-Benzyl-1-oxo-1H-phthalazin-2-yl)-acetic acid, AldrichCPR
    • 2(1H)-Phthalazineacetic acid, 1-oxo-4-(phenylmethyl)-
    • MFCD00406072
    • BS-35627
    • (4-Benzyl-1-oxophthalazin-2(1H)-yl)acetic Acid
    • MDL： MFCD00406072
    • Inchi： 1S/C17H14N2O3/c20-16(21)11-19-17(22)14-9-5-4-8-13(14)15(18-19)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,20,21)
    • InChI Key： QAGXMQKMEDEMJM-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C(CC2C=CC=CC=2)=NN1CC(=O)O

Computed Properties

  • Exact Mass: 294.10000
  • Monoisotopic Mass: 294.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • PSA: 72.19000
  • LogP: 2.07190

(4-Benzyl-1-oxophthalazin-2(1H)-yl)acetic Acid Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C

(4-Benzyl-1-oxophthalazin-2(1H)-yl)acetic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-Benzyl-1-oxophthalazin-2(1H)-yl)acetic Acid Pricemore >>

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